Cas no 1604722-27-1 (6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1604722-27-1
• MF: C₉H₁₀BNO₄S
• MW: 239.056001186371
• MDL: MFCD27980597
• CID: 4607926
• PubChem ID: 71311097
• Update Time: 2025-06-10

6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione
• 6-methyl-2-thiophen-3-yl-1,3,6,2-dioxazaborocane-4,8-dione
• 1604722-27-1
• MFCD27980597
• AKOS027282791
• Thiophene-3-boronic acid MIDA ester, 97%
• CS-0328615
• AS-2884
• 1356166-65-8

• MDL： MFCD27980597
• Inchi： 1S/C9H10BNO4S/c1-11-4-8(12)14-10(15-9(13)5-11)7-2-3-16-6-7/h2-3,6H,4-5H2,1H3
• InChI Key： ILNTYUDRQBOSQR-UHFFFAOYSA-N
• SMILES： O1C(=O)CN(C)CC(=O)OB1C1C=CSC=1

Computed Properties

• Exact Mass: 239.0423591g/mol
• Monoisotopic Mass: 239.0423591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1Ų

Additional information on 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione

Introduction to 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1604722-27-1) in Modern Chemical and Pharmaceutical Research

6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione, identified by the chemical formula CAS No. 1604722-27-1, represents a sophisticated compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This heterocyclic boronic ester derivative is distinguished by its unique structural framework, which integrates a thiophene ring with a dioxazaborocane core. The presence of both methyl and thiophenyl substituents contributes to its distinct reactivity and potential applications in synthetic chemistry and medicinal science.

The compound’s structure is characterized by a dioxazaborocane moiety, which is a key feature for its utility in boron chemistry. Boron-containing compounds have long been recognized for their role in various therapeutic applications, particularly in the development of targeted cancer therapies such as boron neutron capture therapy (BNCT). The dioxazaborocane unit in this molecule acts as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

The thiophen-3-yl substituent appended to the molecule introduces sulfur into the system, which can influence electronic and steric properties. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The integration of thiophene into the 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione framework suggests potential synergistic effects when combined with boronic ester functionalities.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for pharmaceutical applications. The dioxazaborocane scaffold has emerged as a promising candidate due to its stability and reactivity under various conditions. This compound’s ability to participate in cross-coupling reactions makes it particularly valuable for constructing biaryl structures, which are prevalent in many bioactive molecules.

One of the most compelling aspects of 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione is its potential as a building block for drug discovery. Boron-containing drugs have demonstrated efficacy in treating a variety of diseases, including cancer and neurological disorders. The compound’s bifunctional nature—combining a boronic ester with a heterocyclic system—provides multiple points for interaction with biological targets. This dual functionality could enhance binding affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione with remarkable accuracy. These simulations have helped elucidate its reactivity patterns and potential interactions with biological systems. Such insights are crucial for optimizing synthetic routes and designing experiments to explore its therapeutic potential.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The structural features of 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione make it an attractive candidate for such applications. Its ability to modulate enzyme activity through covalent or non-covalent interactions could lead to the discovery of novel therapeutic agents.

In addition to its pharmaceutical applications, 6-Methyl-2-(thiophen-3-yl)-1,3,, 6,, 2-dioxazaborocane, -4,, 8-dione (CAS No. 1604722) also finds utility in materials science. Boron-containing polymers and coatings exhibit enhanced thermal stability and mechanical strength due to the presence of boron atoms. The incorporation of this compound into polymer matrices could lead to advanced materials with improved performance characteristics.

The synthesis of 6-Methyl, -(thiophen, -3-) -yl) -1,, 3,, 6,, 2-, -dioxazaborocane,-4,, 8-, -dione is another area where this compound stands out. Its preparation involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Researchers have developed efficient protocols for introducing boronic ester functionalities while maintaining the integrity of the heterocyclic core.

One notable aspect of this synthesis is the use of palladium-catalyzed cross-coupling reactions to construct the biaryl linkage between the thiophene ring and the dioxazaborocane moiety. These reactions are highly regioselective and provide access to complex structures with minimal side products. Such methodologies are essential for producing high-purity compounds suitable for further biological evaluation.

The biological evaluation of 6-Methyl, -(thiophen, -3-) -yl) -1,, 3,, 6,- dioxazo-borocan,-e,-4,-8-, -dione has revealed intriguing insights into its pharmacological profile. Preclinical studies indicate that it exhibits inhibitory activity against certain kinases and other enzymes implicated in cancer progression. These findings align with previous reports demonstrating that dioxazaborocane derivatives can disrupt signaling pathways critical for tumor growth.

The compound’s interaction with biological targets appears to be mediated by both covalent and non-covalent binding mechanisms. This dual mode of action could enhance its therapeutic efficacy while minimizing off-target effects—a key consideration in drug development. Further research is needed to fully characterize these interactions at the molecular level.

In conclusion, 6-Methyl, -(thiophen, -3-) -yl) -1,, 3,- dioxazo-borocan,-e,-4,-8-, -dione (CAS No.,16047,) represents a versatile compound with significant potential across multiple domains including pharmaceuticals,*,* materials science,*and*,* synthetic chemistry.*Its*unique structure,*which*combines*boron*,sulfur,*and*oxygen-containing moieties,*makes*it*an attractive candidate*for future research.*As*our*understanding*of*biological systems*continues*to grow,*compounds*like*this one will play an increasingly important role*in developing innovative treatments.*The ongoing exploration*of its properties*and applications promises to yield valuable insights into disease mechanisms*and novel therapeutic strategies.*